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Compound of Interest

Compound Name: 2-Nitromesitylene

CAS No.: 603-71-4

Cat. No.: B1583763 Get Quote

Executive Summary: The Steric Challenge
This guide establishes the framework for an inter-laboratory comparison (ILC) regarding the

quantification of 2-Nitromesitylene (1,3,5-trimethyl-2-nitrobenzene). Unlike simple

nitroaromatics, 2-Nitromesitylene presents a unique analytical challenge due to steric

inhibition of resonance. The two ortho-methyl groups force the nitro group out of the aromatic

plane, significantly altering its UV absorption profile and mass spectral fragmentation compared

to unhindered isomers like 4-nitrotoluene.

This document objectively compares the two primary analytical "products"—GC-MS (Gas

Chromatography-Mass Spectrometry) and HPLC-UV (High-Performance Liquid

Chromatography)—and provides the statistical architecture (ISO 13528) required to validate

laboratory proficiency.
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Property Data Analytical Implication

CAS No. 603-71-4 Unique Identifier for registry

Formula MW: 165.19 g/mol

Structure
Nitro group flanked by two

methyls

Steric Twist: The

group cannot lie coplanar with

the ring.

UV ~210-220 nm (Hypsochromic

shift)

Critical: Standard detection at

254 nm is significantly less

sensitive due to loss of

conjugation.

Boiling Point 255 °C

High enough for GC, but

requires moderate thermal

stability.

Methodology Comparison: GC-MS vs. HPLC-UV
For this ILC, laboratories are permitted to use either method, but the Reference Value is

established via GC-MS due to its superior specificity for this analyte.

Comparative Performance Data
Data derived from validation studies on nitroaromatic impurities.
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Metric Method A: GC-MS (EI) Method B: HPLC-UV (DAD)

Specificity

High. Mass spectrum provides

structural fingerprint (m/z 148

[M-OH]).

Moderate. Relies on Retention

Time (RT).[1] Prone to matrix

interference.

LOD (Limit of Detection) 0.01 µg/mL (SIM Mode) 0.5 µg/mL (at 210 nm)

Linearity (

)
> 0.999 (0.05 - 10 µg/mL) > 0.995 (1.0 - 50 µg/mL)

Throughput 15-20 min run time 10-15 min run time

Steric Effect Impact

Advantageous. The "Ortho

Effect" creates a distinct m/z

148 fragment, confirming

identity.

Disadvantageous. Twisted

nitro group lowers extinction

coefficient, reducing sensitivity.

Verdict:GC-MS is the superior method for trace-level analysis and impurity profiling. HPLC-UV

is acceptable only for high-concentration assay testing (>98% purity checks).

Inter-Laboratory Study Design (ISO 13528)
To ensure the integrity of the comparison, the study follows a Split-Level Design.

4.1 Workflow Visualization
The following diagram outlines the logical flow of the ILC, from sample homogeneity testing to

Z-score generation.
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Caption: Workflow for 2-Nitromesitylene Proficiency Testing compliant with ISO 13528.
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Detailed Experimental Protocol (Reference Method: GC-
MS)
This protocol is designed to be self-validating. The presence of the m/z 148 ion confirms the

specific ortho-nitro structure, distinguishing it from para-isomers.

5.1 Reagents & Standards
Analyte: 2-Nitromesitylene (Standard Grade, >99%).

Internal Standard (IS): Nitrobenzene-d5 or 1,3,5-Trichlorobenzene (Must separate from

analyte).

Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade).

5.2 Instrument Parameters (Agilent 7890/5977 or equiv)
Column: DB-5ms or HP-5ms (30m x 0.25mm x 0.25µm). Rationale: Low bleed, non-polar

phase ideal for aromatics.

Inlet: Split Mode (20:1). Temp: 250°C.

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Oven Program:

Hold 60°C for 1 min.

Ramp 15°C/min to 200°C.

Ramp 25°C/min to 280°C (Post-run bake out).

MS Source: 230°C, Quad: 150°C.

Acquisition: SIM Mode (Selected Ion Monitoring).

5.3 Detection Logic (SIM Table)
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Compound Target Ion (m/z) Qualifier Ions (m/z) Rationale

2-Nitromesitylene 148 165, 91, 77

148 [M-OH] is the

base peak due to the

"Ortho Effect"

(interaction of nitro

oxygen with methyl

hydrogen). 165 is

.

Internal Standard Depends on IS -
Normalization of

injection variability.

5.4 Step-by-Step Workflow
Preparation: Dissolve 10 mg 2-Nitromesitylene in 10 mL DCM (Stock A). Dilute to

calibration range (0.1 – 10 ppm).

IS Addition: Spike all standards and samples with IS at constant concentration (e.g., 5 ppm).

System Suitability: Inject the 5 ppm standard 5 times.

Requirement: RSD of Area Ratio < 5%.

Requirement: Tailing Factor < 1.5.

Analysis: Inject samples.

Calculation: Use Linear Regression (

) with

weighting.

Data Analysis & Z-Score Interpretation
Participants must report results (

). The study organizer calculates the Z-Score to quantify performance.[2]
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Formula:

[3]

: Laboratory result.

: Assigned value (Robust mean of all participants).

: Standard deviation for proficiency assessment (Target SD).[4]

Interpretation Criteria:

|z| ≤ 2.0: Satisfactory (Green).

2.0 < |z| < 3.0: Questionable (Yellow) – Check calibration curves.

|z| ≥ 3.0: Unsatisfactory (Red) – Root cause analysis required (Check spectral integration of

m/z 148).

Expert Troubleshooting: The "Ortho Effect"
A common failure mode in this analysis is misidentification or poor sensitivity due to the Ortho

Effect.

Mechanism: In 2-Nitromesitylene, the oxygen of the nitro group abstracts a hydrogen from the

adjacent methyl group. This leads to the loss of a hydroxyl radical (OH, mass 17), resulting in a

dominant

peak at m/z 148.

Troubleshooting Diagram:

Low Sensitivity
or High Z-Score

Check Ion Selection

Check HPLC UV

Using m/z 165 (M+)? Switch to m/z 148
(Base Peak)

Yes (Error)

Wavelength
= 254nm?

Switch to 210nm
(Steric Shift)

Yes (Error)
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Caption: Diagnostic logic for correcting common sensitivity errors in 2-Nitromesitylene
analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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